Cas no 1177349-87-9 (1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE)

• Product Name: 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE
• CAS No: 1177349-87-9
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD09965809
• CID: 4575264
• PubChem ID: 60911357
• Update Time: 2025-10-05

1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1H-pyrazole-4-sulfonyl chloride
• 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE

• MDL： MFCD09965809
• Inchi： 1S/C9H13ClN2O2S/c10-15(13,14)9-6-11-12(7-9)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： MRPCTQICMIZOMU-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C=C(S(Cl)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE

1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE (CAS No: 1177349-87-9)

The compound 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE (CAS No: 1177349-87-9) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in modern chemical research. The sulfonamide chloride functional group in its structure plays a pivotal role in its reactivity and utility, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The cyclohexyl group attached to the pyrazole ring in this compound contributes to its enhanced stability and solubility, which are critical factors in drug design. Moreover, the sulfonamide chloride group is known for its ability to act as a bioisostere, offering researchers a versatile tool for modifying pharmacokinetic properties without altering the core structure of the molecule significantly.

One of the most promising applications of 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE lies in its use as a building block for constructing advanced polymers and high-performance materials. The sulfonamide chloride group facilitates nucleophilic substitution reactions, enabling the incorporation of this compound into polymeric networks with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated how such functionalized monomers can be employed to create materials with exceptional durability and conductivity, opening new avenues for applications in electronics and aerospace industries.

In addition to its role in materials science, this compound has also found utility in catalytic processes. The pyrazole ring's ability to coordinate with metal ions makes it an effective ligand for transition metal catalysts. Researchers have explored its potential as a ligand in asymmetric catalysis, where it has shown promise in facilitating enantioselective reactions—a critical requirement for producing chiral pharmaceutical compounds with high optical purity.

The synthesis of 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE involves a multi-step process that combines organic synthesis techniques with modern purification methods. Key steps include the preparation of the pyrazole derivative, followed by sulfonation and subsequent chlorination to introduce the sulfonamide chloride group. Recent optimizations in these steps have significantly improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, the development of greener synthesis routes for this compound is an area of active research. Scientists are exploring the use of biocatalysts and renewable feedstocks to minimize waste generation and energy consumption during production. Such sustainable approaches align with global efforts to promote eco-friendly chemical manufacturing practices.

In conclusion, 1-CYCLOHEXYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE (CAS No: 1177349-87-9) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its impact on various fields is expected to grow significantly.